Cas no 606491-81-0 (3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one)

• Product Name: 3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one
• CAS No: 606491-81-0
• MF: C₇H₈F₂O₃
• MW: 178.133429527283
• CID: 953277
• PubChem ID: 45080781
• Update Time: 2025-04-19

3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-(difluoroacetyl)tetrahydro- (9CI)
• 183279-72-3
• 606491-81-0
• 2H-Pyran-2-one, 3-(difluoroacetyl)tetrahydro-, (+)- (9CI)
• (+)-3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one
• 2H-PYRAN-2-ONE, 3-(DIFLUOROACETYL)TETRAHYDRO-
• 3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one
• DB-270420

• Inchi： 1S/C7H8F2O3/c8-6(9)5(10)4-2-1-3-12-7(4)11/h4,6H,1-3H2
• InChI Key： TYCSIVAPYYPNOW-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=O)OCCC1)=O)F

Computed Properties

• Exact Mass: 178.04415044g/mol
• Monoisotopic Mass: 178.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų